Cas no 500213-97-8 (1,4-Dioxa-8-azaspiro[4.5]decane, 8-(1,2,3,4-thiatriazol-5-yl)-)

• Product Name: 1,4-Dioxa-8-azaspiro[4.5]decane, 8-(1,2,3,4-thiatriazol-5-yl)-
• CAS No: 500213-97-8
• MF: C₈H₁₂N₄O₂S
• MW: 228.271479606628
• CID: 1549216
• Update Time: 2024-08-24

1,4-Dioxa-8-azaspiro[4.5]decane, 8-(1,2,3,4-thiatriazol-5-yl)- Chemical and Physical Properties

Names and Identifiers

• 1,4-Dioxa-8-azaspiro[4.5]decane, 8-(1,2,3,4-thiatriazol-5-yl)-

• Inchi： 1S/C8H12N4O2S/c1-3-12(7-9-10-11-15-7)4-2-8(1)13-5-6-14-8/h1-6H2
• InChI Key： YCNFFPMZFWTZJL-UHFFFAOYSA-N
• SMILES： O1C2(CCN(C3SN=NN=3)CC2)OCC1

Computed Properties

• Exact Mass: 228.06826

Experimental Properties

• Density: 1.46±0.1 g/cm3(Predicted)
• Boiling Point: 368.1±52.0 °C(Predicted)
• PSA: 60.37
• pka: -2.60±0.44(Predicted)